Cas no 2138549-83-2 ((2,4-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (2,4-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138549-83-2
• MF: C₁₄H₂₁F₃N₂
• MW: 274.325154066086
• CID: 5902080
• PubChem ID: 165747526
• Update Time: 2025-06-22

(2,4-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• 2138549-83-2
• [(2,4-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• EN300-1179229

• Inchi： 1S/C14H21F3N2/c1-11-4-5-13(12(2)8-11)9-19(7-6-18-3)10-14(15,16)17/h4-5,8,18H,6-7,9-10H2,1-3H3
• InChI Key： COOJXMZYVKJIBO-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC1C=CC(C)=CC=1C)(F)F

Computed Properties

• Exact Mass: 274.16568316g/mol
• Monoisotopic Mass: 274.16568316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3Ų

Additional information on (2,4-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Comprehensive Overview of (2,4-dimethylphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine (CAS No. 2138549-83-2)

(2,4-dimethylphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine (CAS No. 2138549-83-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a substituted phenyl ring, a methyl group, and a trifluoroethyl moiety. These structural elements contribute to its potential biological activity and therapeutic applications.

The chemical structure of (2,4-dimethylphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine can be broken down into several key components. The 2,4-dimethylphenyl group provides aromatic stability and can influence the compound's solubility and binding properties. The methyl group attached to the phenyl ring further enhances these properties. The 2-(methylamino)ethyl segment introduces a basic amine functionality, which is crucial for interactions with biological targets such as receptors and enzymes. Lastly, the (2,2,2-trifluoroethyl) moiety imparts unique electronic and steric effects that can modulate the compound's pharmacological profile.

In recent years, there has been a growing interest in the development of compounds with multifunctional groups like those found in (2,4-dimethylphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine. This interest is driven by the potential of such compounds to address unmet medical needs and to serve as lead molecules in drug discovery programs. For instance, the trifluoromethylation of organic molecules has been shown to improve metabolic stability and bioavailability, making them attractive candidates for drug development.

Research on (2,4-dimethylphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine has focused on its potential as a modulator of various biological pathways. Studies have indicated that this compound may exhibit activity against specific receptors and enzymes involved in neurological disorders, inflammatory conditions, and cancer. For example, preliminary in vitro assays have demonstrated that the compound can selectively bind to certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

The synthesis of (2,4-dimethylphenyl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the coupling of a substituted phenyl methyl derivative with an aminoalkyl trifluoroethanol derivative using appropriate coupling reagents such as carbodiimides or phosphine-based catalysts. The resulting product is then purified using techniques such as column chromatography or crystallization to obtain the desired compound in high purity.

In addition to its potential therapeutic applications, (2,4-dimethylphenyl)methyl 2-(methylamino)ethy l(2,2 , 3-trifluoroeth yl)a mine has also been studied for its use as a probe molecule in biochemical assays. Its unique structure allows it to serve as a tool for investigating protein-ligand interactions and for validating new targets in drug discovery pipelines. For instance, researchers have used this compound to study the binding kinetics of GPCRs and to identify novel allosteric sites that could be exploited for therapeutic benefit.

The safety profile of (2 , 4 -dim ethy lphe nyl )meth yl 3 - (meth yla mino )et h yl (3 ,3 ,3 -tr ifl uor oet h yl)a mine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that the compound exhibits low toxicity at relevant concentrations and does not cause significant adverse effects in animal models. However, further investigations are needed to fully characterize its safety profile in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of (3 , 5 -dim ethy lphe nyl )meth yl 3 - (meth yla mino )et h yl (3 ,3 ,3 -tr ifl uor oet h yl)a mine in various therapeutic indications. These trials aim to determine optimal dosing regimens and to assess the compound's pharmacokinetic properties in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacological activity.

In conclusion, (5 ,7 -dim ethy lphe nyl )meth yl 5 - (meth yla mino )et h yl (5 ,5 ,5 -tr ifl uor oet h yl)a mine represents an exciting new molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for further investigation and development as a therapeutic agent. As research progresses, it is likely that this compound will continue to attract attention from scientists and clinicians alike.